2,5-Dichloro-4-(difluoromethoxy)benzodifluoride

• IUPAC Name: 1,4-dichloro-2-(difluoromethoxy)-5-(difluoromethyl)benzene
• InChI: InChI=1S/C8H4Cl2F4O/c9-4-2-6(15-8(13)14)5(10)1-3(4)7(11)12/h1-2,7-8H
• InChI Key: FPAGGSUJYOSVNV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)OC(F)F)Cl)C(F)F
• Molecular Formula: C8H4Cl2F4O
• Molecular Weight: 263.01 g/mol

Description

2,5-Dichloro-4-(difluoromethoxy)benzodifluoride, more commonly referred to as 2,5-DDF, is a synthetic compound used in a variety of scientific research applications. It is a colorless, volatile liquid with a boiling point of 77°C, and a molar mass of 334.0 g/mol. 2,5-DDF has a number of unique properties that make it an attractive choice for laboratory experiments, such as its low toxicity, low vapor pressure, and its ability to act as a solvent for many organic compounds.

Scientific Research Applications

2,5-DDF is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. It can be used as a reagent in the synthesis of a variety of organic compounds, such as amides, esters, and amines. It is also used as a solvent for reactions involving organometallic compounds, and as a catalyst in the synthesis of polymers. In addition, 2,5-DDF has been used in drug discovery studies to investigate the pharmacological properties of novel compounds.

Mechanism of Action

2,5-DDF is believed to act as a non-selective inhibitor of enzymes involved in the metabolism of drugs and other compounds. Specifically, it is believed to inhibit cytochrome P450 enzymes, which are responsible for the biotransformation of many drugs and other compounds. In addition, 2,5-DDF has been shown to inhibit the activity of certain transporters, such as P-glycoprotein, which are responsible for the transport of drugs and other compounds across cell membranes.
Biochemical and Physiological Effects
2,5-DDF has been shown to have a number of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of various enzymes involved in drug metabolism, as well as the activity of certain transporters. In addition, it has been shown to have an effect on the expression of certain genes, as well as the activity of certain proteins.

Advantages and Limitations for Lab Experiments

2,5-DDF has a number of advantages for laboratory experiments. It is a relatively non-toxic compound, and its low vapor pressure makes it easy to handle and store. In addition, its ability to act as a solvent for many organic compounds makes it an attractive choice for organic synthesis reactions. However, it can also be toxic to certain organisms, and its effects on proteins and gene expression are not yet fully understood.

Future Directions

In the future, 2,5-DDF could be used to investigate the effects of drugs and other compounds on the activity of enzymes and transporters, as well as the expression of certain genes. In addition, it could be used to study the mechanisms of drug metabolism and drug resistance. Furthermore, it could be used to investigate the effects of environmental compounds on biochemical and physiological processes, as well as to develop new drugs and other compounds. Finally, it could be used to develop new methods for the synthesis of organic compounds and polymers.